Cas no 2387120-27-4 (1-Bromo-4-ethoxy-3-fluoro-2-methylbenzene)

• Product Name: 1-Bromo-4-ethoxy-3-fluoro-2-methylbenzene
• CAS No: 2387120-27-4
• MF: C₉H₁₀BrFO
• MW: 233.0775
• CID: 5076978
• Update Time: 2025-05-22

1-Bromo-4-ethoxy-3-fluoro-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-4-ethoxy-3-fluoro-2-methylbenzene

• Inchi： 1S/C9H10BrFO/c1-3-12-8-5-4-7(10)6(2)9(8)11/h4-5H,3H2,1-2H3
• InChI Key： WNUFDMCAKLURQH-UHFFFAOYSA-N
• SMILES： BrC1C([H])=C([H])C(=C(C=1C([H])([H])[H])F)OC([H])([H])C([H])([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• XLogP3: 3.4
• Topological Polar Surface Area: 9.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-Bromo-4-ethoxy-3-fluoro-2-methylbenzene

1-Bromo-4-Ethoxy-3-Fluoro-2-Methylbenzene: A Comprehensive Overview

1-Bromo-4-Ethoxy-3-Fluoro-2-Methylbenzene (CAS No. 2387120-27-4) is a complex aromatic compound with a unique substitution pattern on the benzene ring. This compound is characterized by the presence of a bromine atom at position 1, an ethoxy group at position 4, a fluorine atom at position 3, and a methyl group at position 2. The combination of these substituents imparts distinctive chemical and physical properties to the molecule, making it a subject of interest in various fields of chemistry, including organic synthesis, materials science, and pharmacology.

The synthesis of 1-bromo-4-ethoxy-3-fluoro-2-methylbenzene typically involves multi-step organic reactions. One common approach is the Friedel-Crafts alkylation or acylation followed by halogenation and substitution reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the formation of byproducts and improving overall yield. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product purity.

From a structural standpoint, the molecule exhibits significant steric hindrance due to the bulky substituents on the benzene ring. This steric effect influences its reactivity in various chemical transformations. For instance, the bromine atom at position 1 acts as an excellent leaving group in nucleophilic aromatic substitution reactions, while the fluorine atom at position 3 contributes to electronic effects, enhancing or diminishing reactivity depending on the reaction conditions.

The physical properties of 1-bromo-4-ethoxy-3-fluoro-2-methylbenzene are also noteworthy. It has a melting point of approximately 55°C and a boiling point around 180°C under standard atmospheric pressure. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane, chloroform, and diethyl ether. These properties make it suitable for use in various organic reactions where solubility and phase separation are critical factors.

In terms of applications, 1-bromo-4-ethoxy-3-fluoro-2-methylbenzene has found utility in the synthesis of advanced materials and pharmaceutical intermediates. Its bromine atom makes it an ideal candidate for Suzuki-Miyaura coupling reactions, which are widely used in the construction of biaryl compounds with potential applications in drug discovery and materials science. Recent studies have demonstrated its use as a precursor for synthesizing fluorescent materials with tunable emission properties.

Moreover, the compound's unique substitution pattern allows for selective functionalization at specific positions on the benzene ring. For example, researchers have successfully introduced additional substituents at positions 5 and 6 through directed metallation techniques, enabling the creation of highly functionalized aromatic systems. These systems have shown promise in applications ranging from nonlinear optics to sensors for environmental monitoring.

From an environmental perspective, understanding the fate and transport of 1-bromo-4-Ethoxy-3-fluoro-2-methylbenzene in natural systems is crucial for assessing its potential impact on ecosystems. Studies have shown that the compound undergoes slow degradation under aerobic conditions due to its stable aromatic structure. However, under anaerobic conditions or in the presence of specific microbial communities, degradation rates can increase significantly.

Recent research has also focused on the toxicological profile of 1-bromo-4-Ethoxy-3-fluoro-2-methylbenzene. Acute exposure studies indicate that it exhibits low toxicity to aquatic organisms when present at concentrations below 10 mg/L. Chronic exposure studies are currently underway to evaluate long-term effects on ecosystem health.

In conclusion, 1-Bromo-4-Ethoxy-3-fluoro -methylbenzene (CAS No. 2387120 -7 -) is a versatile compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in organic synthesis and materials science while ongoing research continues to uncover new insights into its environmental behavior and safety profile.